molecular formula C22H21N5O5S2 B15222584 2-((5-Cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-sulfamoylphenyl)butanamide

2-((5-Cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(4-sulfamoylphenyl)butanamide

Cat. No.: B15222584
M. Wt: 499.6 g/mol
InChI Key: OCKJTCXSAFANAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a structurally complex small molecule featuring a pyrimidinone core substituted with a cyano group at position 5, a 4-methoxyphenyl group at position 4, and a thioether linkage to a butanamide side chain terminating in a 4-sulfamoylphenyl moiety. The presence of the 4-methoxyphenyl substituent may influence electronic properties and metabolic stability, as methoxy groups are common pharmacophores in medicinal chemistry .

Properties

Molecular Formula

C22H21N5O5S2

Molecular Weight

499.6 g/mol

IUPAC Name

2-[[5-cyano-4-(4-methoxyphenyl)-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-sulfamoylphenyl)butanamide

InChI

InChI=1S/C22H21N5O5S2/c1-3-18(21(29)25-14-6-10-16(11-7-14)34(24,30)31)33-22-26-19(17(12-23)20(28)27-22)13-4-8-15(32-2)9-5-13/h4-11,18H,3H2,1-2H3,(H,25,29)(H2,24,30,31)(H,26,27,28)

InChI Key

OCKJTCXSAFANAA-UHFFFAOYSA-N

Canonical SMILES

CCC(C(=O)NC1=CC=C(C=C1)S(=O)(=O)N)SC2=NC(=C(C(=O)N2)C#N)C3=CC=C(C=C3)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous molecules, focusing on key functional groups, physicochemical properties, and inferred bioactivity.

Structural Analogues

Compound 8c ():

  • Structure: 2-((5-Cyano-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(6-nitrobenzo[d]thiazol-2-yl)acetamide.
  • Key Differences: Replaces the butanamide-4-sulfamoylphenyl group with a nitrobenzothiazole acetamide.
  • IR data (νmax 3451 cm⁻¹ for NH, 2221 cm⁻¹ for CN) suggests similar hydrogen-bonding and electronic profiles for the shared pyrimidinone-thioether core .

N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-2-[(1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]butanamide ():

  • Structure: Features a tetrahydrobenzothiophene ring instead of the 4-methoxyphenyl-pyrimidinone system.
  • Key Differences: The tetrahydrobenzothiophene group may enhance lipophilicity, affecting membrane permeability. The absence of a sulfonamide reduces solubility but increases metabolic stability in hepatic environments .

Pharmacopeial Derivatives ():

  • Examples: (R)- and (S)-configured butanamides with dimethylphenoxy and tetrahydropyrimidinyl substituents.
  • Key Differences: Stereochemical variations and bulky alkyl/aryl groups (e.g., diphenylhexane backbones) influence conformational flexibility and target selectivity. These derivatives prioritize enantioselective interactions, whereas the target compound’s planar sulfamoylphenyl group may favor broad-spectrum binding .

Physicochemical and Functional Comparisons

Property Target Compound Compound 8c () Tetrahydrobenzo[b]thien Derivative ()
Core Structure Dihydropyrimidinone with thioether linkage Dihydropyrimidinone with thioether linkage Tetrahydrobenzothiophene with pyrimidinyl-thio linkage
Key Substituents 4-Methoxyphenyl, sulfamoylphenyl 4-Methoxyphenyl, nitrobenzothiazole Tetrahydrobenzothiophene, methyl-pyrimidinone
Hydrogen-Bonding Capacity High (sulfonamide NH, pyrimidinone carbonyl) Moderate (nitro group lacks H-bond donors) Low (no sulfonamide, fewer polar groups)
Predicted Solubility Moderate (sulfonamide enhances aqueous solubility) Low (nitrobenzothiazole is hydrophobic) Low (tetrahydrobenzothiophene increases lipophilicity)

Inferred Bioactivity

  • Target Compound: The sulfamoyl group is associated with carbonic anhydrase or kinase inhibition, as seen in sulfonamide-containing drugs . The 4-methoxyphenyl group may reduce oxidative metabolism, extending half-life compared to unsubstituted phenyl analogues.
  • Pyrimidine Derivatives (): Fluorophenyl and methoxyphenyl substituents in similar pyrimidines exhibit antibacterial and antifungal properties via hydrogen-bonding interactions with microbial enzymes .

Research Findings and Structural Insights

  • Crystal Packing (): Pyrimidine derivatives with methoxyphenyl groups demonstrate intramolecular N–H⋯N hydrogen bonds, stabilizing planar conformations. The target compound’s sulfonamide may form stronger intermolecular H-bonds, influencing crystallinity and dissolution rates .
  • NMR Profiling (): Substituent-induced chemical shift changes in regions analogous to the target compound’s pyrimidinone core (e.g., δ 1700–1659 cm⁻¹ for C=O stretches) suggest that electronic effects from the cyano and sulfonamide groups could alter binding kinetics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.